Cas no 832740-99-5 (4-(2-Naphthyl)pyrimidine-2(1H)-thione)

• Product Name: 4-(2-Naphthyl)pyrimidine-2(1H)-thione
• CAS No: 832740-99-5
• MF: C₁₄H₁₀N₂S
• MW: 238.307601451874
• MDL: MFCD11558233
• CID: 2951297
• PubChem ID: 7010169
• Update Time: 2025-10-29

4-(2-Naphthyl)pyrimidine-2(1H)-thione Chemical and Physical Properties

Names and Identifiers

• 4-(2-萘基)-3H-嘧啶-2-硫酮
• 4-(naphthalen-2-yl)pyrimidine-2-thiol
• 4-(2-naphthyl)pyrimidine-2(1H)-thione
• 4-(2-naphthyl)pyrimidine-2-thiol
• 6-naphthalen-2-yl-1H-pyrimidine-2-thione
• 4-Naphthalen-2-yl-pyrimidine-2-thiol
• BBL029528
• STK313271
• STL466956
• 4-(2-naphthyl)-2(1H)-pyrimidinethione
• 4-(naphthalen-2-yl)pyrimidine-2(1H)-thione
• 2(1H)-pyrimidinethione, 4-(2-naphthalenyl)-
• 4-(naphthalen-2-yl)-1,2-dihydropyrimidine-2-
• C14H10N2S
• 4-(naphthalen-2-yl)-1H-pyrimidine-2-thione
• MFCD11558233
• AKOS005174907
• ALBB-015409
• H31121
• EN300-186376
• 4-(naphthalen-2-yl)-1,2-dihydropyrimidine-2-thione
• AKOS000310186
• CS-0270491
• NS-03277
• 832740-99-5
• 4-(2-Naphthyl)pyrimidine-2(1H)-thione

• MDL： MFCD11558233
• Inchi： 1S/C14H10N2S/c17-14-15-8-7-13(16-14)12-6-5-10-3-1-2-4-11(10)9-12/h1-9H,(H,15,16,17)
• InChI Key： LGLGIYOFLYYPPA-UHFFFAOYSA-N
• SMILES： S=C1N=CC=C(C2=CC=C3C=CC=CC3=C2)N1

Computed Properties

• Exact Mass: 238.05646950Da
• Monoisotopic Mass: 238.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.5

4-(2-Naphthyl)pyrimidine-2(1H)-thione Security Information

• HazardClass：IRRITANT

Additional information on 4-(2-Naphthyl)pyrimidine-2(1H)-thione

4-(2-Naphthyl)pyrimidine-2(1H)-thione (CAS No. 832740-99-5): A Comprehensive Overview

4-(2-Naphthyl)pyrimidine-2(1H)-thione (CAS No. 832740-99-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This heterocyclic compound, featuring a naphthyl group attached to a pyrimidine-2(1H)-thione core, exhibits unique chemical properties that make it valuable for various applications. Researchers and industries are increasingly interested in this compound due to its potential in drug development, optoelectronic materials, and other high-tech applications.

The molecular structure of 4-(2-Naphthyl)pyrimidine-2(1H)-thione combines the aromatic characteristics of naphthalene with the reactivity of the pyrimidine-thione moiety. This combination results in a compound with interesting electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have also explored its role as a building block in the synthesis of more complex pharmaceutical agents, particularly those targeting kinase inhibitors and anti-inflammatory agents.

One of the key reasons for the growing interest in 4-(2-Naphthyl)pyrimidine-2(1H)-thione is its versatility in chemical reactions. The compound can undergo various modifications, such as S-alkylation or N-functionalization, allowing researchers to tailor its properties for specific applications. For instance, derivatives of this compound have shown promise in cancer research, where they are being investigated for their potential to inhibit specific enzymes involved in tumor growth.

In the context of material science, 4-(2-Naphthyl)pyrimidine-2(1H)-thione is being studied for its ability to form stable complexes with metals, which could be useful in the development of catalysts or sensors. Its conjugated system also makes it a candidate for use in organic semiconductors, a rapidly growing field driven by the demand for flexible and lightweight electronic devices.

From a commercial perspective, the demand for 4-(2-Naphthyl)pyrimidine-2(1H)-thione is expected to rise as more applications are discovered. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and pharmaceutical developers. Its CAS number, 832740-99-5, is frequently searched in chemical databases, reflecting its relevance in contemporary research.

For those working in medicinal chemistry, understanding the structure-activity relationship (SAR) of 4-(2-Naphthyl)pyrimidine-2(1H)-thione is crucial. The compound's ability to interact with biological targets, such as enzymes or receptors, depends on subtle modifications to its core structure. Researchers are actively exploring these relationships to design more effective therapeutic agents with fewer side effects.

Another area of interest is the compound's potential role in green chemistry. As industries seek more sustainable practices, 4-(2-Naphthyl)pyrimidine-2(1H)-thione could play a part in developing eco-friendly processes. For example, its derivatives might be used in biodegradable materials or non-toxic catalysts, aligning with global trends toward environmental responsibility.

In summary, 4-(2-Naphthyl)pyrimidine-2(1H)-thione (CAS No. 832740-99-5) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, combined with its applicability in drug discovery, material science, and sustainable technologies, make it a subject of ongoing research and commercial interest. As scientists continue to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow.